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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and characterization of triisopropoxyvanadium(V) oxide. This organometallic compound, a key

precursor in materials science and catalysis, is detailed through quantitative data, experimental
protocols, and logical workflow diagrams.

Introduction

Triisopropoxyvanadium(V) oxide, also known as vanadium(V) oxytriisopropoxide or VTIP, is an
organovanadium compound with the chemical formula OV[OCH(CHs)z]s.[1][2] In this molecule,
the vanadium atom is in its highest +5 oxidation state, forming a stable, monomeric complex.[2]
It typically presents as a colorless to pale yellow liquid and is notable for its high reactivity,
particularly its sensitivity to moisture.[2][3] Its volatility and controlled decomposition make it an
indispensable precursor for the synthesis of vanadium oxides (e.g., V20s) and other vanadium-
based materials through techniques like chemical vapor deposition (CVD), atomic layer
deposition (ALD), and sol-gel processes.[1][4] These materials are critical in applications
ranging from catalysis in industrial processes, such as the production of sulfuric acid, to the
development of advanced electronic components, sensors, and energy storage solutions.[1][2]
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Molecular Structure and Bonding

The core of triisopropoxyvanadium(V) oxide features a central vanadium atom coordinated to
one terminal oxo ligand (=0O) and three isopropoxide ligands (-O-i-Pr). The molecule is
diamagnetic.[5] The geometry around the vanadium center is generally considered to be a
distorted tetrahedron.

While a definitive single-crystal X-ray diffraction study for the simple liquid VO(O-i-Pr)s is not
readily available in the literature, structural parameters can be reasonably inferred from related,
more complex crystalline derivatives and from spectroscopic data. For instance, analysis of a
closely related compound where one isopropoxide is replaced by a larger chelating ligand
provides valuable insight into the bond lengths and angles.

Quantitative Structural and Physical Data

The known physical properties and approximate structural parameters are summarized in the
tables below.

Table 1: Physical and Chemical Properties of Triisopropoxyvanadium(V) Oxide

Property Value Reference(s)

Chemical Formula CoH2104V [3114]

Molecular Weight 244.20 g/mol [2][3]
Colorless to pale yellow-

Appearance . [2][4]
orange liquid

Melting Point -11 °C [3][4]

Boiling Point 80-82 °C @ 2 mmHg [31[4]

Density 1.035 g/mL at 25 °C [3114]

Refractive Index (n2°/D) 1.479 [31[4]

- Miscible with toluene, hexane,

Solubility _ [4]
isopropanol

CAS Number 5588-84-1 [2][3]
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Table 2: Representative Structural Parameters for the VO(O-i-Pr)s Core

Note: Data is based on the structurally characterized derivative [VO(OiPr)L] and serves as a
close approximation. Definitive data for VO(O-i-Pr)s is not available.

Parameter Bond / Angle Typical Value Reference
Bond Length V=0 (vanadyl) ~1.61 A
Bond Length V-O (isopropoxide) ~1.78-1.80 A
O(alkoxide)-V-
Bond Angle ] ~119.6°
O(alkoxide)

Spectroscopic Characterization

The molecular structure of triisopropoxyvanadium(V) oxide is routinely confirmed using a
combination of NMR and vibrational spectroscopy techniques.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing this
compound.

e 1H and 3C NMR: Proton and Carbon-13 NMR spectra are used to confirm the presence and
integrity of the isopropoxide ligands. The spectra typically show a doublet for the six methyl
protons and a septet for the single methine proton, characteristic of the isopropyl group.

e 51V NMR: Vanadium-51 NMR is highly sensitive to the oxidation state and coordination
environment of the vanadium center.[6] For triisopropoxyvanadium(V) oxide, the 51V
chemical shift is reported to be approximately -629 ppm relative to the VOCIs standard.[7] It
is important to note that the >V nucleus (spin | = 7/2) is quadrupolar, which results in
relatively broad signal linewidths even in small, symmetric molecules.[6][7]

Vibrational Spectroscopy (FTIR & Raman)

Infrared (IR) and Raman spectroscopies are used to identify the characteristic vibrational
modes of the molecule.
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» V=0 Stretch: The most prominent feature in the vibrational spectrum is the intense band
corresponding to the V=0 (vanadyl) stretching mode. For pentavalent vanadyl compounds,
this stretch typically appears in the 950 - 1040 cm~1 region.[8][9][10]

e V-O-C and C-O Stretches: Vibrations corresponding to the V-O-C single bonds and the C-O
bonds of the isopropoxide ligands are expected in the fingerprint region, typically between
800 and 1170 cm~2.[11]

Experimental Protocols

All handling and reactions should be performed under an inert atmosphere (e.g., argon or
nitrogen) using Schlenk line or glovebox techniques, as the compound is highly sensitive to air
and moisture.[2]

Synthesis Protocol: Alcoholysis of Vanadyl Trichloride

Triisopropoxyvanadium(V) oxide is efficiently prepared by the alcoholysis of vanadyl trichloride
(VOCIs3).[5]

o Reaction Setup: A three-neck round-bottom flask is equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas bubbler to vent HCI byproduct
through an oil bath. The entire apparatus is flame-dried under vacuum and backfilled with
argon.

e Reagents: A solution of anhydrous isopropanol (3.1 equivalents) in a dry, inert solvent (e.g.,
hexane) is prepared and loaded into the dropping funnel. A solution of vanadyl trichloride
(1.0 equivalent) in the same solvent is charged into the reaction flask and cooled in an ice
bath.

e Reaction: The isopropanol solution is added dropwise to the stirred VOCIs solution over 1-2
hours. During the addition, hydrogen chloride gas will evolve.

o Completion: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed for 2-3 hours to ensure the reaction goes to
completion.
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Workup: The reaction mixture is cooled, and any solid byproducts are removed by filtration
under inert atmosphere.

Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
crude product is then purified by vacuum distillation to yield pure triisopropoxyvanadium(V)
oxide as a pale yellow liquid.

Characterization Protocol: FTIR Spectroscopy

Sample Preparation: Due to its moisture sensitivity, the sample must be prepared in a
glovebox. A small drop of the liquid is placed between two dry potassium bromide (KBr) or
sodium chloride (NacCl) salt plates.

Data Acquisition: The plates are sealed in a demountable cell holder and quickly transferred
to the spectrometer.

Analysis: The infrared spectrum is recorded, typically from 4000 to 400 cm~*. The spectrum
should be analyzed for the characteristic V=0 stretch (approx. 950-1040 cm~1) and the V-O-
C/C-0O stretches of the isopropoxide ligands.

Visualizations of Experimental Workflows

The following diagrams illustrate key logical and experimental workflows related to

triisopropoxyvanadium(V) oxide.
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Synthesis and Characterization Workflow for VO(O-i-Pr)3
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Caption: Logical workflow for the synthesis and characterization of VO(O-i-Pr)s.
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Sol-Gel Synthesis of V20s Nanomaterials using VO(O-i-Pr)s
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Caption: Experimental workflow for sol-gel synthesis of V20s nanomaterials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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